Cas no 181284-14-0 (3-Chloro-5-methylpyrazine-2-carbonitrile)

3-Chloro-5-methylpyrazine-2-carbonitrile is a heterocyclic organic compound featuring a pyrazine core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex molecules. The presence of both chloro and cyano groups enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl group can influence steric and electronic properties. Its well-defined molecular framework ensures consistent performance in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its reactivity, making it valuable for specialized organic transformations.

3-Chloro-5-methylpyrazine-2-carbonitrile structure

181284-14-0 structure

Product Name:3-Chloro-5-methylpyrazine-2-carbonitrile

CAS No:181284-14-0

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD10697772

CID:1039631

PubChem ID:292467

Update Time:2025-05-21

3-Chloro-5-methylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-methylpyrazine-2-carbonitrile
- 3-cyano-2-chloro-6-methyl-pyrazine
- AB60457
- AC1L6I23
- AG-K-72573
- ANW-71210
- CTK6C3575
- NSC158247
- 3-Chloro-5-methyl-pyrazine-2-carbonitrile
- SMGGFRMRMZFJEV-UHFFFAOYSA-N
- 9508AA
- 2-Pyrazinecarbonitrile, 3-chloro-5-methyl-
- 181284-14-0
- DB-105489
- NSC-158247
- MFCD10697772
- D70692
- CS-0069091
- DTXSID80303405
- AKOS006304608
- A1-28609
- SCHEMBL8139272
- AS-65327
- MDL： MFCD10697772
- Inchi： 1S/C6H4ClN3/c1-4-3-9-5(2-8)6(7)10-4/h3H,1H3
- InChI Key： SMGGFRMRMZFJEV-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=CC(C)=N1

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.6
XLogP3: 1.2

3-Chloro-5-methylpyrazine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ426-100mg	3-Chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95+%	100mg	1631CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ426-250mg	3-Chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95+%	250mg	3357CNY	2021-05-07
Chemenu	CM168457-250mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95%+	250mg	$400	2023-03-04
Chemenu	CM168457-1g	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95%+	1g	$1001	2023-03-04
abcr	AB547987-250 mg	3-Chloro-5-methylpyrazine-2-carbonitrile; .	181284-14-0		250mg	€618.30	2023-06-14
TRC	C373713-5mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0		5mg	$ 70.00	2022-04-01
TRC	C373713-10mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0		10mg	$ 95.00	2022-04-01
TRC	C373713-50mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0		50mg	$ 340.00	2022-04-01
Chemenu	CM168457-100mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95%+	100mg	$388	2021-08-05
Chemenu	CM168457-250mg	3-chloro-5-methylpyrazine-2-carbonitrile	181284-14-0	95%+	250mg	$671	2021-08-05

3-Chloro-5-methylpyrazine-2-carbonitrile Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

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